Cas no 850189-76-3 (N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide)

• Product Name: N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide
• CAS No: 850189-76-3
• MF: C₁₆H₁₀ClNO₄S
• MW: 347.772902011871
• CID: 5438217
• PubChem ID: 1869442
• Update Time: 2025-08-04

N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• F3225-5849
• STL457035
• N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide
• AKOS024481019
• SCHEMBL1815994
• 850189-76-3
• N-(3-chloro-1,4-dioxonaphthalen-2-yl)benzenesulfonamide
• N-(3-Chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)benzenesulfonamide

• Inchi： 1S/C16H10ClNO4S/c17-13-14(18-23(21,22)10-6-2-1-3-7-10)16(20)12-9-5-4-8-11(12)15(13)19/h1-9,18H
• InChI Key： SJRXNYPDZTYQGD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(Cl)C(=O)C3=C(C2=O)C=CC=C3)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 347.0019067g/mol
• Monoisotopic Mass: 347.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: >250 °C
• Boiling Point: 488.3±55.0 °C(Predicted)
• pka: 4.00±0.20(Predicted)

Additional information on N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide

N-(3-Chloro-1,4-Dioxo-1,4-Dihydronaphthalen-2-Yl)Benzenesulfonamide: A Comprehensive Overview

N-(3-Chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide, also known by its CAS Registry Number 850189-76-3, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceuticals, agrochemicals, and advanced materials. The molecule's unique structure combines a benzenesulfonamide group with a chlorinated naphthalene derivative, making it a subject of interest for both academic and industrial researchers.

The molecular structure of CAS No 850189-76-3 is characterized by a naphthalene ring system substituted with a chlorine atom at the 3-position and two oxygen atoms in the 1,4-dioxo configuration. The benzenesulfonamide group attached to the naphthalene moiety introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions and interactions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the context of drug discovery.

One of the most promising applications of N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide lies in its role as an intermediate in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways, which are critical targets in the treatment of various diseases. For instance, studies published in leading chemistry journals have demonstrated its potential as a scaffold for designing inhibitors of kinases and other enzymes implicated in cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also garnered attention for its role in materials science. The unique electronic properties imparted by the sulfonamide group and the aromatic naphthalene system make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have shown that derivatives of this compound can exhibit desirable charge transport properties, making them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of CAS No 850189-76-3 involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by coupling with the benzenesulfonamide group. Researchers have optimized various synthetic routes to enhance yield and purity, employing techniques such as Suzuki coupling and nucleophilic aromatic substitution. These advancements have not only improved the scalability of production but also opened new avenues for functionalizing the molecule with additional groups to tailor its properties for specific applications.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of compounds like N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide in natural systems. Studies have been conducted to assess their biodegradability and potential impact on aquatic ecosystems. Preliminary findings suggest that while these compounds are generally stable under environmental conditions, further research is needed to fully characterize their ecological footprint.

In conclusion, CAS No 850189-76-3, or N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-Yl)benzenesulfonamide, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic research and industrial development.